Cas no 116045-25-1 (12-(hexadecanoylamino)dodecanoic acid)

• Product Name: 12-(hexadecanoylamino)dodecanoic acid
• CAS No: 116045-25-1
• MF: C₂₈H₅₅NO₃
• MW: 453.74120926857
• CID: 2613994
• PubChem ID: 19824108
• Update Time: 2025-04-21

12-(hexadecanoylamino)dodecanoic acid Chemical and Physical Properties

Names and Identifiers

• 12-(hexadecanoylamino)dodecanoic acid
• SCHEMBL9840650
• N-(1-Oxohexadecyl)-12-aminododecanoic acid
• DTXSID10600338
• 116045-25-1
• IHDMBCLUVRBCER-UHFFFAOYSA-N

• Inchi： 1S/C28H55NO3/c1-2-3-4-5-6-7-8-9-10-12-15-18-21-24-27(30)29-26-23-20-17-14-11-13-16-19-22-25-28(31)32/h2-26H2,1H3,(H,29,30)(H,31,32)
• InChI Key： IHDMBCLUVRBCER-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)NCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 453.41819462Da
• Monoisotopic Mass: 453.41819462Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 26
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 66.4Ų